Pentanoic acid, 5-amino-4-oxo-, 4-methylbenzenesulfonate

• CAS No.: 865112-23-8
• Molecular Formula: C12H17NO6S
• Molecular Weight: 303.33 g/mol
• IUPAC Name: 5-amino-4-oxopentanoic acid;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H8O3S.C5H9NO3/c1-6-2-4-7(5-3-6)11(8,9)10;6-3-4(7)1-2-5(8)9/h2-5H,1H3,(H,8,9,10);1-3,6H2,(H,8,9)
• InChI Key: DMSRJJQJLOCKOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C(CC(=O)O)C(=O)CN

Description

Pentanoic acid, 5-amino-4-oxo-, 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C12H17NO6S and its molecular weight is 303.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A column was charged with 180 ml of a strongly acidic ion exchange resin (AMBERLITE IR120B Na, manufactured by Japan Organo). The ion exchange resin was used after converting it from sodium ion type to hydrogen ion type through a hydrochloric acid treatment. Next, 36.00 g (215 mmol) of 5-aminolevulinic acid hydrochloride was dissolved in 1800 ml of ion exchange water and passed through said column, and then 1000 ml of ion exchange water was passed through the same. Next, 1 N aqueous ammonia was slowly passed through the same to collect 555 ml of yellow eluate. The thus collected eluate was mixed with 81.72 g (430 mmol) of p-toluenesulfonic acid monohydrate and concentrated using an evaporator. To the concentrated liquid, 400 ml of acetone was added, followed by vigorously stirring with a stirrer and then the mixture was allowed to stand still at 4° C. for 16 hours. The thus precipitated solid was recovered by suction filtration and washed with 400 ml of acetone. The thus obtained solid was dried under reduced pressure for 12 hours to obtain 47.78 g (158 mmol) of the substance of interest. Its physical property data are shown below.